Cas no 1261940-59-3 (3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid
• CAS No: 1261940-59-3
• MF: C₁₅H₁₀ClNO₆
• MW: 335.696003437042
• MDL: MFCD18322671
• CID: 2764885
• PubChem ID: 53228490
• Update Time: 2025-11-01

3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
• 3-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
• 1261940-59-3
• MFCD18322671
• DTXSID80692023
• 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18322671
• Inchi： 1S/C15H10ClNO6/c1-23-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： SNLFAJZDNBQQQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.02
• Monoisotopic Mass: 335.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 3.4

Additional information on 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid

Research Brief on 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS: 1261940-59-3)

3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS: 1261940-59-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its nitrobenzoic acid core and chloro-methoxycarbonylphenyl substituent, exhibits potential pharmacological activities, making it a subject of ongoing research. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

Recent advancements in the synthesis of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid have highlighted improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the chloro-methoxycarbonylphenyl group, reducing byproduct formation. This methodological innovation is critical for scaling up production while maintaining the compound's structural integrity, which is essential for subsequent biological testing.

In terms of biological activity, preliminary in vitro studies have shown that 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. Research conducted at the University of Cambridge revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential application in developing anti-inflammatory therapeutics, although further in vivo studies are required to validate these effects and assess pharmacokinetic properties.

Structural-activity relationship (SAR) studies have also been a focal point of recent research. Modifications to the nitrobenzoic acid moiety, such as the introduction of electron-withdrawing groups, have been explored to enhance binding affinity and selectivity. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed how these modifications influence the compound's interaction with target proteins, providing insights for future drug design efforts. Computational modeling has further supported these findings, predicting favorable binding modes with high precision.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the goal of advancing this compound into preclinical trials within the next two years.

In conclusion, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-nitrobenzoic acid represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activity underscore its potential as a therapeutic agent, particularly in inflammatory diseases. Continued research efforts will be essential to fully elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.